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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane
CAS No.: 71617-17-9
Cat. No.: B12650064
Get Quote
. J

Executive Summary

1,1-Bis(allyloxy)octane (CAS: 71617-17-9) is a specialized organic acetal derived from the
condensation of octanal and allyl alcohol. Characterized by its bifunctional allylic termini and a
lipophilic octyl backbone, this molecule serves as a versatile intermediate in polymer chemistry
(as a crosslinker) and organic synthesis (as a masked aldehyde).

This guide provides a rigorous breakdown of its chemical structure, molecular weight
derivation, synthetic pathways, and handling protocols, designed for researchers requiring
high-fidelity data for experimental design.

Chemical Identity & Structural Analysis[1][2]
Nomenclature and Identifiers

o |[UPAC Name: 1,1-Bis(prop-2-en-1-yloxy)octane
o Common Synonyms: Octanal diallyl acetal; 1,1-Diallyloxyoctane

o CAS Registry Number: 71617-17-9[1]
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e Molecular Formula:
[1]

Molecular Weight Calculation

The molecular weight is derived from the atomic masses of its constituent elements based on

the formula
Element Count Atomic Mass (Da) Subtotal (Da)
Carbon (C) 14 12.011 168.154
Hydrogen (H) 26 1.008 26.208
Oxygen (O) 2 15.999 31.998
Total MW 226.36 g/mol

Structural Architecture

The molecule consists of a central acetal carbon (C1 of the octane chain) bonded to:
¢ A Heptyl chain (
), imparting significant lipophilicity.
e A Hydrogen atom.
e Two Allyloxy groups (
)[2]

The presence of two terminal alkene groups allows this molecule to function as a crosslinking
agent in radical polymerization or as a substrate in olefin metathesis, while the acetal linkage
remains sensitive to acid hydrolysis.

Structural Visualization (DOT Diagram)
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Caption: Schematic connectivity of 1,1-Bis(allyloxy)octane showing the central acetal linkage
connecting the lipophilic tail to reactive allyl domains.

Synthesis & Reaction Mechanism[1]
Synthetic Pathway: Acid-Catalyzed Acetalization

The standard synthesis involves the condensation of Octanal with excess Allyl Alcohol in the
presence of an acid catalyst (e.g., p-Toluenesulfonic acid, p-TSA). This is an equilibrium
reaction requiring the continuous removal of water (Dean-Stark apparatus or molecular sieves)
to drive the reaction to completion.

Reaction Equation:

Mechanism Diagram
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Caption: Stepwise acetalization mechanism. Water removal is critical to prevent hydrolysis of
the oxocarbenium intermediate.

Technical Specifications & Properties
Physicochemical Profile[5]

o Physical State: Liquid at room temperature.[3]

o Solubility: Insoluble in water; miscible with common organic solvents (Hexane, DCM,
Toluene, Ethanol).

o Stability:
o Base Stability: High. Stable in basic aqueous media.

o Acid Stability: Low. Hydrolyzes back to octanal and allyl alcohol in the presence of
agueous acid.
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o Oxidative Stability:Warning: Bis-allylic ethers are prone to autoxidation. The methylene
group adjacent to the oxygen and double bond is activated, leading to peroxide formation
upon prolonged exposure to air.

Experimental Characterization (Expected Signals)

For researchers verifying synthesized material, look for these key spectroscopic signatures:
e 1H NMR (CDCI3, 400 MHz):

o ~4.5-4.6 ppm (t, 1H): Acetal methine proton (

)

o ~5.8-6.0 ppm (m, 2H): Internal alkene protons (

).

o ~5.1-5.3 ppm (m, 4H): Terminal alkene protons (

)

o ~4.0-4.1 ppm (d, 4H): Allylic methylene protons (

).

o ~0.88 ppm (t, 3H): Terminal methyl of octyl chain.

Applications in R&D
Crosslinking Monomer

Due to the presence of two allyl groups, 1,1-Bis(allyloxy)octane acts as a crosslinker in:
e Thiol-Ene Click Chemistry: Reacts with multifunctional thiols to form thioether networks.

» Ring-Closing Metathesis (RCM): Can form macrocycles if the chain flexibility allows, though
intermolecular polymerization is more common.

Acid-Cleavable Linkers
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The acetal functionality allows for "triggered release" mechanisms. In drug delivery or fragrance
encapsulation, the hydrophobic octyl chain aids in formulation compatibility, while the acetal
bond cleaves in the acidic microenvironment (e.g., endosomes or skin surface), releasing the
active aldehyde (octanal) and alcohol.

Safety & Handling Protocol

Critical Hazard: Peroxide Formation Like all allyl ethers, this compound can form explosive
peroxides.

» Storage: Store under an inert atmosphere (Nitrogen or Argon) in amber glass.
o Testing: Test for peroxides using Kl/Starch strips before distillation or heating.

 Inhibitors: Commercial samples may require stabilization with BHT (Butylated
hydroxytoluene).

Handling:
o Use standard PPE (gloves, goggles).
» Perform synthesis in a fume hood to manage allyl alcohol vapors (toxic/lachrymator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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